Cas no 2172625-28-2 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid
• CAS No: 2172625-28-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6250305
• PubChem ID: 165546970
• Update Time: 2025-06-11

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid
• 2172625-28-2
• EN300-1488603
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]ethoxy}propanoic acid

• Inchi： 1S/C24H26N2O6/c27-22(25-13-15-31-14-11-23(28)29)10-5-12-26-24(30)32-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,21H,11-16H2,(H,25,27)(H,26,30)(H,28,29)/b10-5+
• InChI Key： JHGQQVWXHCKPIS-BJMVGYQFSA-N
• SMILES： O(C(NC/C=C/C(NCCOCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid (CAS No. 2172625-28-2): A Comprehensive Overview

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid (CAS No. 2172625-28-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is characterized by its unique structural features and potential applications in drug development. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid is intricate and consists of several key functional groups. The core structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and a carboxylic acid moiety. The presence of these functional groups imparts the compound with specific chemical properties and reactivity profiles, making it a valuable intermediate in various synthetic pathways.

The synthesis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid typically involves a multi-step process. One common approach is to start with the Fmoc protection of an amino acid derivative, followed by the introduction of the butenyl and ethoxy groups through selective reactions. The final step involves the formation of the carboxylic acid group through a series of oxidation and functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its practical application in pharmaceutical research.

In terms of biological activity, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid has shown promising results in various preclinical studies. One notable application is its use as a building block for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. These peptidomimetics have potential therapeutic applications in areas such as cancer treatment, neurodegenerative diseases, and infectious diseases. The Fmoc protecting group plays a crucial role in facilitating the controlled synthesis of these complex molecules.

Recent research has also explored the potential of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid as a scaffold for developing novel drug candidates. Studies have demonstrated that compounds derived from this scaffold exhibit enhanced bioavailability, stability, and target specificity compared to their natural counterparts. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed potent inhibitory activity against a specific enzyme involved in cancer cell proliferation.

The use of computational methods has further advanced our understanding of the biological properties of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid. Molecular dynamics simulations and docking studies have provided insights into the binding interactions between this compound and its target proteins. These computational tools have helped researchers optimize the structure of the compound to enhance its binding affinity and therapeutic efficacy.

In addition to its potential as a therapeutic agent, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid has also been investigated for its use in diagnostic applications. The unique structural features of this compound make it suitable for conjugation with imaging agents, such as fluorescent dyes or radioisotopes. This conjugation allows for non-invasive monitoring of biological processes and can aid in early disease detection and treatment monitoring.

The safety profile of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoethoxy}propanoic acid is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 3-{2-4-( {(9H-fluoren - 9 - yl) methoxycarbonyl } amino ) but - 2 - enamidoethoxy } propanoic acid (CAS No. 2172625 - 08 - 08) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutics and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for practical use in various medical fields.